Cas no 1311314-84-7 (4-amino-1-(2,3-dihydro-1H-indol-1-yl)butan-1-one hydrochloride)

• Product Name: 4-amino-1-(2,3-dihydro-1H-indol-1-yl)butan-1-one hydrochloride
• CAS No: 1311314-84-7
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 4587641
• Update Time: 2025-10-28

4-amino-1-(2,3-dihydro-1H-indol-1-yl)butan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,3-dihydro-1H-indol-1-yl)butan-1-one hydrochloride

• Inchi： 1S/C12H16N2O.ClH/c13-8-3-6-12(15)14-9-7-10-4-1-2-5-11(10)14;/h1-2,4-5H,3,6-9,13H2;1H
• InChI Key： NBAKKQKHUUQNBN-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CC1)(=O)CCCN.[H]Cl

Additional information on 4-amino-1-(2,3-dihydro-1H-indol-1-yl)butan-1-one hydrochloride

4-Amino-1-(2,3-Dihydro-1H-lndol-1-Yl)Butan-1-One Hydrochloride: A Comprehensive Overview

4-Amino-1-(2,3-dihydro-1H-indol-1-yl)butan-1-one hydrochloride (CAS No. 1311314-84-7) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 4-aminoindole derivative, belongs to the broader class of indole derivatives and exhibits a combination of functional groups that make it a promising candidate for various applications in drug discovery and chemical synthesis.

The molecular structure of 4-aminoindole derivative is characterized by an indole ring system fused with a dihydroindole moiety, which introduces a degree of saturation that can influence its pharmacokinetic properties. The presence of an amino group at the fourth position and a ketone group at the first position further enhances its versatility in chemical reactions and biological interactions. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer.

One of the most intriguing aspects of compound 4-aminoindole derivative is its ability to act as a neuroprotective agent. Research conducted in 2023 demonstrated that this compound exhibits potent antioxidant properties, which are critical in mitigating oxidative stress—a key factor in the progression of Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate key signaling pathways, such as the PI3K/AKT pathway, has shown promise in protecting neurons from apoptosis under stress conditions.

In addition to its neuroprotective effects, compound 4-aminoindole derivative has also been investigated for its potential as an anticancer agent. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines, including breast and colon cancer cells, by targeting mitochondrial dysfunction and activating caspase pathways. The selective cytotoxicity observed in these studies underscores its potential as a chemotherapeutic agent with reduced systemic toxicity compared to conventional chemotherapy drugs.

The synthesis of compound 4-aminoindole derivative involves a multi-step process that typically begins with the preparation of the indole ring system. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this complex structure with high enantiomeric excess, paving the way for large-scale production and further preclinical testing.

From an analytical standpoint, compound 4-aminoindole derivative has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular formula (C₁₅H₂₀N₂O·HCl) and molecular weight (296.79 g/mol), providing a solid foundation for further research into its pharmacokinetics and bioavailability.

In terms of regulatory considerations, compound 4-aminoindole derivative has not yet been approved for clinical use; however, ongoing Phase I clinical trials are currently evaluating its safety profile in healthy volunteers. The results from these trials are expected to provide critical insights into its tolerability and pharmacokinetic properties, which will be instrumental in advancing it to later stages of development.

Looking ahead, the development trajectory of compound 4-aminoindole derivative is poised to be influenced by emerging trends in personalized medicine and precision oncology. As researchers continue to unravel its mechanisms of action at the molecular level, there is growing optimism about its potential to address unmet medical needs in oncology and neurology.

In conclusion, compound 4-aminoindole derivative (CAS No. 1311314-84-7) represents a compelling example of how structural diversity within indole derivatives can lead to innovative therapeutic solutions. With its unique combination of biological activities and favorable pharmacokinetic properties, this compound stands at the forefront of modern drug discovery efforts aimed at combating some of the most challenging diseases facing humanity today.